Cas no 848216-79-5 (1-(4-methoxybenzenesulfonyl)-3-(2-methylpropyl)-1H,2H,3H-imidazo4,5-bquinoxaline)

• Product Name: 1-(4-methoxybenzenesulfonyl)-3-(2-methylpropyl)-1H,2H,3H-imidazo4,5-bquinoxaline
• CAS No: 848216-79-5
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 5438209
• Update Time: 2025-07-17

1-(4-methoxybenzenesulfonyl)-3-(2-methylpropyl)-1H,2H,3H-imidazo4,5-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)sulfonyl-1-(2-methylpropyl)-2H-imidazo[4,5-b]quinoxaline
• 1-(4-methoxybenzenesulfonyl)-3-(2-methylpropyl)-1H,2H,3H-imidazo4,5-bquinoxaline

• Inchi： 1S/C20H22N4O3S/c1-14(2)12-23-13-24(28(25,26)16-10-8-15(27-3)9-11-16)20-19(23)21-17-6-4-5-7-18(17)22-20/h4-11,14H,12-13H2,1-3H3
• InChI Key： NFPHIMDAXDRWRA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2N(CC(C)C)CN(S(C3=CC=C(OC)C=C3)(=O)=O)C=12

Additional information on 1-(4-methoxybenzenesulfonyl)-3-(2-methylpropyl)-1H,2H,3H-imidazo4,5-bquinoxaline

Comprehensive Overview of 1-(4-Methoxybenzenesulfonyl)-3-(2-Methylpropyl)-1H,2H,3H-Imidazo[4,5-b]Quinoxaline (CAS No. 848216-79-5)

The compound 1-(4-methoxybenzenesulfonyl)-3-(2-methylpropyl)-1H,2H,3H-imidazo[4,5-b]quinoxaline (CAS No. 848216-79-5) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the imidazo[4,5-b]quinoxaline core and 4-methoxybenzenesulfonyl moiety, make it a promising candidate for applications in drug discovery, organic electronics, and catalysis. Researchers are increasingly exploring its potential as a kinase inhibitor or fluorescent probe, aligning with current trends in precision medicine and diagnostic tools.

In recent years, the scientific community has shown growing interest in imidazo[4,5-b]quinoxaline derivatives due to their versatile biological activities. The presence of the 2-methylpropyl (isobutyl) group in this compound enhances its lipophilicity, potentially improving cell membrane permeability—a critical factor in central nervous system (CNS) drug development. This property aligns with the pharmaceutical industry's focus on blood-brain barrier penetration, a hot topic in neurodegenerative disease research. Computational studies suggest the methoxybenzenesulfonyl group may contribute to selective target binding, a feature highly sought after in cancer therapeutics.

The synthetic pathway for CAS 848216-79-5 typically involves multi-step organic reactions, including cyclocondensation and sulfonylation processes. Advanced techniques like microwave-assisted synthesis have been explored to optimize yield and purity, reflecting the industry's shift toward green chemistry and energy-efficient methods. Analytical characterization often employs HPLC-MS and NMR spectroscopy, with particular attention to the compound's stability under various pH conditions—a crucial consideration for formulation development.

From a materials science perspective, the extended π-conjugation system in this imidazo-quinoxaline derivative suggests potential applications in organic semiconductors or photovoltaic materials. The electron-withdrawing sulfonyl group combined with the electron-donating methoxy substituent creates an interesting push-pull electronic structure, relevant to current research in organic light-emitting diodes (OLEDs). These applications tie into broader discussions about renewable energy technologies and flexible electronics—subjects frequently searched in academic and industrial contexts.

Safety evaluations of 1-(4-methoxybenzenesulfonyl)-3-(2-methylpropyl)-1H,2H,3H-imidazo[4,5-b]quinoxaline indicate it requires standard laboratory precautions, with particular attention to proper ventilation and personal protective equipment. While not classified as hazardous under current regulations, its biochemical interactions warrant careful handling, especially in pharmacological studies. This precautionary approach reflects the scientific community's heightened awareness of laboratory safety protocols and responsible research practices—topics that have gained prominence in recent years.

Future research directions for this compound may explore its structure-activity relationships (SAR) through systematic derivatization, particularly modifications to the sulfonyl group or isobutyl chain. Such studies could provide valuable insights for medicinal chemistry optimization, especially in the context of targeted drug delivery systems. Additionally, its potential as a biological imaging agent merits investigation, given the increasing demand for non-invasive diagnostic tools in modern healthcare.

The commercial availability of CAS 848216-79-5 through specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and purity specifications typically range from 95% to 99% HPLC purity, with options for custom synthesis to meet specific project requirements. This accessibility supports the compound's growing role in high-throughput screening initiatives and combinatorial chemistry approaches—methodologies that dominate contemporary drug discovery workflows.